Cas no 2307780-50-1 (1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel-)

• Product Name: 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel-
• CAS No: 2307780-50-1
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5261538
• Update Time: 2025-05-20

1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel-

• Inchi： 1S/C11H13N.ClH/c1-2-4-10-9(3-1)8-5-6-11(10)12-7-8;/h1-4,8,11-12H,5-7H2;1H/t8-,11-;/m1./s1
• InChI Key： QGOBXWJXLHSVCI-JHQAJZDGSA-N
• SMILES： C12=CC=CC=C1[C@]1([H])NC[C@@]2([H])CC1.Cl

Additional information on 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel-

Introduction to 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel- (CAS No. 2307780-50-1)

1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel- (CAS No. 2307780-50-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoquinolines, which are known for their diverse pharmacological properties and applications in drug discovery and development.

The chemical structure of 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel- is characterized by a fused ring system consisting of a benzene ring and a pyridine ring connected by an ethylene bridge. The presence of the hydrochloride salt form ensures better solubility and stability in aqueous environments, making it suitable for various biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel- in several therapeutic areas. One notable application is its use as a lead compound in the development of novel antitumor agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the disruption of microtubule dynamics and induction of apoptosis in cancer cells.

In addition to its antitumor properties, 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel- has been investigated for its neuroprotective effects. A study conducted by a team of researchers at the University of California found that this compound can effectively reduce oxidative stress and inflammation in neuronal cells. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The chiral nature of 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S)-rel- is another key aspect that contributes to its biological activity. Chirality plays a crucial role in drug design and development as enantiomers can exhibit different pharmacological profiles. The specific enantiomer configuration ((1R,4S-rel-) has been shown to have enhanced bioavailability and reduced toxicity compared to other stereoisomers.

Synthetic methods for the preparation of 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R,4S-rel-) have been extensively studied to optimize yield and purity. A recent publication in Organic Letters described an efficient route involving palladium-catalyzed coupling reactions followed by hydrogenation steps to achieve high enantiomeric excess. This synthetic strategy not only improves the overall efficiency but also reduces environmental impact by minimizing waste generation.

The pharmacokinetic properties of 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro- ,() () have been evaluated in preclinical studies using animal models. Results indicate that this compound has favorable absorption characteristics and a reasonable half-life in vivo. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of () (--), ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. Preliminary data from phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical studies to validate its use as a novel therapeutic agent.

In conclusion,() (--)(CAS No. 2307780-50-1) represents a promising compound with diverse biological activities and potential applications in various medical fields. Its unique structural features and chiral configuration make it an attractive candidate for further research and development. As more studies are conducted and new insights are gained,() (--)(CAS No. 2307780-50-1) is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative treatments for challenging diseases.